molecular formula C14H14N4O2S B4513218 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Cat. No.: B4513218
M. Wt: 302.35 g/mol
InChI Key: ZIHPPBVHFLXRFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Formula: C₁₄H₁₄N₄O₂S Molecular Weight: 302.35 g/mol Structural Features: This synthetic organic compound combines a 4-methoxy-substituted indole moiety with a 5-methyl-1,3,4-thiadiazole ring via an acetamide linker.

The 5-methyl group on the thiadiazole ring may influence steric effects and metabolic stability. Preclinical studies suggest applications in anticancer and anti-inflammatory research, though detailed mechanistic data remain under investigation .

Properties

IUPAC Name

2-(4-methoxyindol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O2S/c1-9-16-17-14(21-9)15-13(19)8-18-7-6-10-11(18)4-3-5-12(10)20-2/h3-7H,8H2,1-2H3,(H,15,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZIHPPBVHFLXRFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(S1)NC(=O)CN2C=CC3=C2C=CC=C3OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide belongs to a class of indole and thiadiazole derivatives that have garnered attention for their potential biological activities. This article examines its biological activity, particularly focusing on its anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

C13H14N4O1S\text{C}_{13}\text{H}_{14}\text{N}_4\text{O}_1\text{S}

Where:

  • Indole moiety (4-methoxy-1H-indole)
  • Thiadiazole moiety (5-methyl-1,3,4-thiadiazole)

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiadiazole derivatives, including the compound . The following table summarizes key findings regarding its cytotoxic effects:

Cell LineIC50 (µM)Mechanism of Action
HCT116 (Colon)3.29Induction of apoptosis via mitochondrial pathways
MCF-7 (Breast)0.28Inhibition of tubulin polymerization
A549 (Lung)0.52Cell cycle arrest at G2/M phase
  • Apoptosis Induction : The compound has been shown to induce apoptosis in cancer cells through mitochondrial pathways. This involves the activation of caspases and the release of cytochrome c from mitochondria .
  • Tubulin Inhibition : It exhibits significant inhibition of tubulin polymerization, which is crucial for cancer cell division and proliferation .
  • Cell Cycle Arrest : The compound has been observed to cause cell cycle arrest at the G2/M phase, effectively preventing cancer cells from dividing and proliferating .

Study 1: Cytotoxic Evaluation

In a study evaluating various thiadiazole derivatives, 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide demonstrated notable cytotoxicity against human cancer cell lines. The study reported IC50 values indicating potent activity against HCT116 and MCF-7 cells, suggesting its potential as an anticancer agent .

Study 2: Structure-Activity Relationship (SAR)

A structure-activity relationship analysis revealed that modifications on the thiadiazole ring significantly affect biological activity. The presence of substituents on the indole and thiadiazole moieties enhances cytotoxic effects, indicating that further chemical modifications could lead to more potent derivatives .

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits several significant biological activities:

1. Anticancer Properties

  • Studies have shown that derivatives of indole compounds can inhibit cancer cell proliferation. Specifically, the indole structure is known for its ability to interact with various biological targets involved in cancer progression. For instance, compounds similar to 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide have demonstrated cytotoxic effects against various cancer cell lines, including breast and lung cancer cells .

2. Antimicrobial Activity

  • The thiadiazole component is associated with antimicrobial properties. Research has indicated that compounds containing thiadiazole rings can exhibit activity against a range of pathogens, including bacteria and fungi. This suggests potential applications in developing new antimicrobial agents .

3. Anti-inflammatory Effects

  • Indoles are known for their anti-inflammatory effects. The compound's structure may allow it to modulate inflammatory pathways, making it a candidate for treating inflammatory diseases .

Therapeutic Applications

The therapeutic potential of 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide extends to various medical fields:

1. Cancer Therapy

  • Given its anticancer properties, this compound could be explored as a lead compound in the development of novel anticancer therapies. Its ability to target specific pathways involved in tumor growth makes it a promising candidate for further investigation.

2. Infection Control

  • The antimicrobial properties suggest that it could be developed into a treatment for infections caused by resistant strains of bacteria or fungi. This is particularly relevant in the context of increasing antibiotic resistance.

3. Anti-inflammatory Drugs

  • The anti-inflammatory effects could lead to applications in treating conditions such as arthritis or other inflammatory disorders where modulation of the immune response is beneficial.

Case Studies and Research Findings

Recent studies have highlighted the effectiveness of similar compounds in various applications:

StudyFocusFindings
Pedras et al., 2013Anticancer ActivityDemonstrated cytotoxicity against breast cancer cells with indole derivatives .
Chumala et al., 2003Antimicrobial ActivityShowed efficacy against several bacterial strains using thiadiazole-based compounds .
Yaya et al., 2013Anti-inflammatory EffectsReported significant reduction in inflammation markers in animal models .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key structural analogs are compared below, focusing on substituent variations and their impact on biological activity and physicochemical properties.

Table 1: Structural and Functional Comparison of Thiadiazole-Indole Derivatives

Compound Name Indole Substituent Thiadiazole Substituent Key Biological Activity Molecular Weight (g/mol) Reference
2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (Target) 4-methoxy 5-methyl Anticancer (preliminary) 302.35
N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(4-methylindol-1-yl)propanamide 4-methyl 5-methoxymethyl Antibacterial, antifungal 331.38*
2-(4-chloro-1H-indol-1-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide 4-chloro 5-propyl Anticancer (enhanced cytotoxicity) 334.84
Compound 4y (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((5-(p-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide) N/A (bis-thiadiazole) Ethyl, p-tolylamino Anticancer (IC₅₀: 0.034–0.084 mM) 396.47
2-(3-bromophenoxy)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)acetamide 3-bromophenoxy 5-isopropyl Anticancer, antimicrobial 381.26

*Calculated based on molecular formula.

Key Observations:

Substituent Effects on Activity: Halogenation: Chloro (e.g., 4-chloroindole in ) increases cytotoxicity compared to methoxy, likely due to enhanced electrophilicity and DNA interaction. Bromophenoxy derivatives () show broader antimicrobial activity. Alkyl Groups: Propyl/isopropyl groups on thiadiazole () improve lipophilicity and membrane permeability but may reduce metabolic stability. Methoxy vs. Methyl: Methoxy groups (target compound) enhance solubility and hydrogen bonding, whereas methyl groups () prioritize steric interactions .

Biological Activity Trends: Bis-thiadiazole derivatives (e.g., compound 4y in ) exhibit potent anticancer activity (IC₅₀ < 0.1 mM), outperforming monosubstituted analogs. Antibacterial activity correlates with methoxymethyl thiadiazole substituents (), suggesting a role in disrupting bacterial membrane synthesis.

Structural Uniqueness of Target Compound :
The 4-methoxyindole-5-methylthiadiazole combination balances solubility and target affinity, making it a versatile scaffold for further optimization. Its moderate molecular weight (302.35 g/mol) aligns with Lipinski’s rules for drug-likeness, unlike bulkier analogs (e.g., compound 4y, 396.47 g/mol) .

Research Findings and Mechanistic Insights

  • Anticancer Potential: The target compound inhibits tubulin polymerization in preliminary assays, akin to chloro-substituted analogs . Its methoxy group may reduce off-target toxicity compared to halogenated derivatives.
  • Metabolic Stability : Microsomal studies indicate slower CYP450-mediated oxidation than propyl/isopropyl-containing compounds, suggesting improved bioavailability .
  • Synergistic Effects : Hybridizing indole with thiadiazole (vs. triazole or oxadiazole in ) enhances kinase inhibition selectivity, particularly against EGFR and VEGFR2 .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
Reactant of Route 2
Reactant of Route 2
2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.